Chlorazifop

• CAS No.: 60074-25-1
• Molecular Formula: C14H11Cl2NO4
• Molecular Weight: 328.1 g/mol
• IUPAC Name: 2-[4-(3,5-dichloropyridin-2-yl)oxyphenoxy]propanoic acid
• InChI: InChI=1S/C14H11Cl2NO4/c1-8(14(18)19)20-10-2-4-11(5-3-10)21-13-12(16)6-9(15)7-17-13/h2-8H,1H3,(H,18,19)
• InChI Key: SVGBNTOHFITEDI-UHFFFAOYSA-N
• SMILES: CC(C(=O)O)OC1=CC=C(C=C1)OC2=C(C=C(C=N2)Cl)Cl

Description

Chlorazifop is a useful research compound. Its molecular formula is C14H11Cl2NO4 and its molecular weight is 328.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10% Sodium hydroxide solution (170 mL, 0.424 mol) is added to a solution of ethyl 2-{p-[(3,5-dichloro-2-pyridyl)oxy]phenoxy}propionate (79.09 g, 0.212 mol) in tetrahydrofuran with stirring. The reaction mixture is heated to 52° C., stirred for 3 hours, concentrated in vacuo and diluted with water. The aqueous solution is washed with methylene chloride, acidified with concentrated sulfuric acid and extracted with ethyl acetate. The combined organic extracts are dried and concentrated in vacuo to give the title product as a white solid (48.7 g) which is identified by 1H NMR spectral analysis.